BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-Acetyltyramine
Glucuronide-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetyltyramine Glucuronide-d3

Cat. No.: B12430303

This technical guide provides a comprehensive overview of the chemical properties, metabolic
fate, and analytical applications of N-Acetyltyramine Glucuronide-d3. It is intended for
researchers, scientists, and drug development professionals engaged in pharmacology,
toxicology, and diagnostics.

Core Chemical Properties

N-Acetyltyramine Glucuronide-d3 is the deuterated form of N-Acetyltyramine Glucuronide, a
primary metabolite of N-acetyltyramine. Its isotopic labeling makes it an ideal internal standard
for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).

Property Value Reference
CAS Number 1429623-59-5 [11[2]
Molecular Formula C16H18D3NO8 [11[3]
Molecular Weight 358.36 g/mol [3]

Short-term (1-2 weeks) at
Storage Conditions -4°C; Long-term (1-2 years) at [1]
-20°C.

Metabolic Pathway of N-Acetyltyramine
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N-acetyltyramine is a derivative of the biogenic amine tyramine and plays a significant role in
various biological processes. In vertebrates, its primary metabolic pathway involves a phase II
detoxification process known as glucuronidation. This reaction, catalyzed by UDP-
glucuronosyltransferases (UGTs), conjugates N-acetyltyramine with glucuronic acid to form N-
acetyltyramine-O-glucuronide (NATOG). This process increases the water solubility of the
compound, facilitating its excretion from the body.[4][5][6]

The biosynthesis of N-acetyltyramine itself originates from the amino acid L-tyrosine. L-tyrosine
is first decarboxylated by tyrosine decarboxylase to form tyramine. Subsequently, tyramine is
N-acetylated by an N-acetyltransferase to yield N-acetyltyramine.[4][7]
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Metabolism of N-Acetyltyramine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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